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Compound of Interest

Compound Name: 4-Phenanthrol-d9

Cat. No.: B13835240 Get Quote

In-Depth Technical Guide: 4-Phenanthrol-d9
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and handling information for 4-Phenanthrol-
d9, a deuterated analog of 4-Phenanthrol. The information presented is essential for the safe

handling, storage, and use of this compound in a laboratory setting.

Chemical and Physical Properties
4-Phenanthrol-d9 is the deuterium-labeled form of 4-Phenanthrol, a metabolite of

phenanthrene.[1] Key chemical and physical properties are summarized below.
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Property Value

Chemical Name 4-Phenanthrol-d9

Synonyms
Phenanthren-1,2,3,5,6,7,8,9,10-d9-4-ol, 4-

Phenanthrenol-d9, 4-Hydroxyphenanthrene-d9

CAS Number 922510-21-2

Molecular Formula C₁₄HD₉O

Molecular Weight 203.28 g/mol

Appearance Not specified, likely a solid

Storage Temperature 2-8°C Refrigerator

Hazard Identification and Safety Precautions
The safety data for 4-Phenanthrol-d9 is best represented by its non-deuterated counterpart, 4-

Hydroxyphenanthrene. According to the Safety Data Sheet from LGC Standards, 4-

Hydroxyphenanthrene is classified as follows:

Hazard Class GHS Classification

Acute Toxicity, Oral Category 4 (Harmful if swallowed)

Acute Aquatic Toxicity Category 1 (Very toxic to aquatic life)

Chronic Aquatic Toxicity
Category 1 (Very toxic to aquatic life with long

lasting effects)

Signal Word: Warning

Hazard Statements:

H302: Harmful if swallowed.

H410: Very toxic to aquatic life with long lasting effects.

Precautionary Statements:
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P264: Wash thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P273: Avoid release to the environment.

Handling and Storage
Proper handling and storage procedures are critical to ensure the safety of laboratory

personnel and the integrity of the compound.

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling, but the following PPE is generally

recommended:

PPE Type Specification

Eye/Face Protection
Safety glasses with side-shields or chemical

safety goggles.

Skin Protection
Chemical-resistant gloves (e.g., nitrile rubber).

Lab coat.

Respiratory Protection

Use in a well-ventilated area. If dusts or

aerosols may be generated, a NIOSH-approved

respirator is recommended.

Safe Handling Protocol
The following workflow outlines the recommended procedure for handling 4-Phenanthrol-d9.
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Safe Handling Workflow for 4-Phenanthrol-d9

Storage Conditions
Store 4-Phenanthrol-d9 in a tightly sealed container in a refrigerator at 2-8°C.[2]
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First-Aid Measures
In case of exposure, follow these first-aid measures:

Exposure Route First-Aid Procedure

Ingestion
If swallowed, call a poison center or doctor if

you feel unwell. Rinse mouth.

Skin Contact Wash with plenty of soap and water.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.

Inhalation Move person to fresh air.

Accidental Release Measures
The following diagram illustrates the logical steps to take in the event of an accidental release.
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Accidental Release Response Protocol

Toxicological Information
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Detailed toxicological studies on 4-Phenanthrol-d9 are not available. The information for the

parent compound, 4-Hydroxyphenanthrene, indicates it is harmful if swallowed.

Ecological Information
4-Hydroxyphenanthrene is very toxic to aquatic life with long-lasting effects.[3] Therefore, 4-
Phenanthrol-d9 should not be allowed to enter drains or the environment.

Experimental Protocols
4-Phenanthrol-d9 is primarily used as an internal standard in analytical methods, such as gas

chromatography-mass spectrometry (GC-MS), for the quantification of phenanthrols in

biological samples.[4]

General Protocol for Use as an Internal Standard
Preparation of Stock Solution:

Accurately weigh a precise amount of 4-Phenanthrol-d9.

Dissolve in a suitable solvent (e.g., toluene, methanol) to a known concentration.

Store the stock solution at the recommended temperature (2-8°C).

Sample Preparation:

To each sample and calibration standard, add a known and consistent volume of the 4-
Phenanthrol-d9 internal standard stock solution.

Proceed with the sample extraction and derivatization protocol as required for the specific

analysis.

Data Analysis:

Monitor the characteristic ions for both the analyte (phenanthrols) and the internal

standard (4-Phenanthrol-d9) during mass spectrometry analysis.

Calculate the ratio of the analyte peak area to the internal standard peak area.
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Quantify the analyte concentration in the samples by comparing this ratio to a calibration

curve generated from standards with known concentrations of the analyte and the same

amount of internal standard.

The use of a deuterated internal standard like 4-Phenanthrol-d9 is advantageous as it has

similar chemical and physical properties to the analyte, leading to comparable behavior during

sample preparation and analysis, which corrects for variations in extraction efficiency and

instrument response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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